Cas no 2361727-80-0 (N-(3-Cyanophenyl)-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide)

• Product Name: N-(3-Cyanophenyl)-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide
• CAS No: 2361727-80-0
• MF: C₁₉H₂₂N₄O₃
• MW: 354.402984142303
• CID: 5414591
• PubChem ID: 145907693
• Update Time: 2025-10-21

N-(3-Cyanophenyl)-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanophenyl)-1-[2-(N-methylprop-2-enamido)acetyl]piperidine-4-carboxamide
• 2361727-80-0
• EN300-26583328
• N-(3-Cyanophenyl)-1-[2-[methyl(prop-2-enoyl)amino]acetyl]piperidine-4-carboxamide
• Z2702516881
• N-(3-Cyanophenyl)-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide

• Inchi： 1S/C19H22N4O3/c1-3-17(24)22(2)13-18(25)23-9-7-15(8-10-23)19(26)21-16-6-4-5-14(11-16)12-20/h3-6,11,15H,1,7-10,13H2,2H3,(H,21,26)
• InChI Key： ZKJVSEZPWWVUJL-UHFFFAOYSA-N
• SMILES： N1(C(CN(C)C(=O)C=C)=O)CCC(C(NC2=CC=CC(C#N)=C2)=O)CC1

Computed Properties

• Exact Mass: 354.16919058g/mol
• Monoisotopic Mass: 354.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 666.1±55.0 °C(Predicted)
• pka: 13.80±0.70(Predicted)

Additional information on N-(3-Cyanophenyl)-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide

Research Briefing on N-(3-Cyanophenyl)-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide (CAS: 2361727-80-0)

The compound N-(3-Cyanophenyl)-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide (CAS: 2361727-80-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent modulator of specific biological pathways, particularly those involving protein-protein interactions (PPIs) and enzymatic activity. Its unique structural features, including the 3-cyanophenyl and piperidinecarboxamide moieties, contribute to its high binding affinity and selectivity. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its interactions with target proteins, providing valuable insights for drug design.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of inflammatory and oncological diseases. For instance, preclinical trials have shown that this compound exhibits significant inhibitory effects on key inflammatory mediators, suggesting potential applications in treating autoimmune disorders. Additionally, its ability to disrupt specific signaling pathways in cancer cells has positioned it as a candidate for further investigation in oncology.

The synthesis of N-(3-Cyanophenyl)-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide has been optimized in recent years, with several research groups reporting improved yields and purity. Key advancements include the use of microwave-assisted synthesis and green chemistry principles, which have reduced reaction times and environmental impact. These developments are critical for scaling up production for clinical trials.

Despite these promising findings, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Researchers are also exploring derivative compounds to enhance efficacy and reduce potential side effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-(3-Cyanophenyl)-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological properties and structural versatility make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and collaboration will be essential to fully realize its potential.